5-(1-((5-Bromothiophen-2-yl)methyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl]-3-methyl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C11H12BrN3OS.C2H2O4/c1-7-13-11(16-14-7)8-4-15(5-8)6-9-2-3-10(12)17-9;3-1(4)2(5)6/h2-3,8H,4-6H2,1H3;(H,3,4)(H,5,6)
• InChI Key: MKRXSIQFMPCPTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CN(C2)CC3=CC=C(S3)Br.C(=O)(C(=O)O)O
• Molecular Formula: C13H14BrN3O5S
• Molecular Weight: 404.24 g/mol

Description

5-(1-((5-Bromothiophen-2-yl)methyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C13H14BrN3O5S and its molecular weight is 404.24. The purity is usually 95%.
BenchChem offers high-quality 5-(1-((5-Bromothiophen-2-yl)methyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(1-((5-Bromothiophen-2-yl)methyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

1,3,4-oxadiazole derivatives have been explored for their corrosion inhibition properties. For instance, the study by Ammal, Prajila, and Joseph (2018) assessed the corrosion inhibition ability of certain oxadiazole derivatives towards mild steel in sulphuric acid. They found that these compounds exhibit protective layer formation on the metal surface, indicating their potential application in protecting metals from corrosion Ammal, P., Prajila, M., & Joseph, A. (2018).

Antimicrobial Activity

Another significant application area for 1,3,4-oxadiazole derivatives is in antimicrobial activity. For example, Sindhu, Singh, Khurana, Sharma, and Aneja (2013) synthesized novel oxadiazole derivatives and evaluated their in vitro antibacterial and antifungal activities, demonstrating the potential of these compounds in combating microbial infections Sindhu, J., Singh, H., Khurana, J., Sharma, C., & Aneja, K. R. (2013).

Anticancer Activity

Oxadiazole derivatives have also been studied for their potential anticancer activity. Tien, Van, Duc, Quoc, Van, Meervelt, and colleagues (2018) synthesized oxadiazoline derivatives and tested them for cytotoxicity against cancer cell lines, indicating the potential of oxadiazole derivatives as anticancer agents Tien, C. N., Van, T. N., Duc, G. L., Quoc, M. V., Quoc, T. V., Chien, T. P., Huy, H. N., Tuyet, A. D., Van, T., & Meervelt, L. V. (2018).